Cas no 21245-02-3 (2-Ethylhexyl 4-dimethylaminobenzoate)

• Product Name: 2-Ethylhexyl 4-dimethylaminobenzoate
• CAS No: 21245-02-3
• MF: C₁₇H₂₇NO₂
• MW: 277.401785135269
• MDL: MFCD00017526
• CID: 51751
• PubChem ID: 30541
• Update Time: 2026-05-19

2-Ethylhexyl 4-dimethylaminobenzoate Chemical and Physical Properties

Names and Identifiers

• 2-Ethylhexyl 4-(dimethylamino)benzoate
• 2-ethylhexyl 4-dimethylaminobenzoate
• Octyl p-Dimethylaminobenzoate
• 4-Dimethylaminobenzoic acid 2-ethylhexyl ester
• EHA
• 2-Ethylhexyl-4-Dimethylaminobenzoate
• Photoinitiator-EHA
• 2-Ethylhexyl-p-dimethyl amino benzoate
• 2-Ethylhexyl-p-dimethyl amino benzoateneat
• Octyl-dimethyl-PABA
• Octyl-dimethyl-PABA (OD-PABA)(Padimate O)
• Padimate O
• 2-ethylhexyl 4-N,
• 2-ethylhexyl N,N-dimethyl-p-aminobenzoate
• 2-Ethylhexyl-p-dimethyl-aminobenzoate
• 4-(Dimethylamino)benzoic Acid 2-Ethylhexyl Ester
• Arlatone UVB
• Escalol 507
• N,N-dimethyl-p-aminobenzoic acid-2-ethylhexyl ester
• Octyl 4-(Dimethylamino)benzoate
• Oxifenamate
• p-dimethylaminobenzoic acid 2-ethylhexyl ester
• Sundown
• Octyl dimethylaminobenzoate
• 2-Ethylhexyl 4-dimethylaminobenzoate

• MDL： MFCD00017526
• Inchi： 1S/C17H27NO2/c1-5-7-8-14(6-2)13-20-17(19)15-9-11-16(12-10-15)18(3)4/h9-12,14H,5-8,13H2,1-4H3
• InChI Key： WYWZRNAHINYAEF-UHFFFAOYSA-N
• SMILES： CCCCC(CC)COC(=O)C1=CC=C(C=C1)N(C)C

Computed Properties

• Exact Mass: 277.20400
• Monoisotopic Mass: 277.204179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5
• Topological Polar Surface Area: 29.5

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 0.995 g/mL at 25 °C(lit.)
• Boiling Point: 325 °C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.542(lit.)
• PSA: 29.54000
• LogP: 4.12580
• Merck: 3232

2-Ethylhexyl 4-dimethylaminobenzoate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S27-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S27;S36
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-Ethylhexyl 4-dimethylaminobenzoate

Professional Introduction to 2-Ethylhexyl 4-dimethylaminobenzoate (CAS No. 21245-02-3)

2-Ethylhexyl 4-dimethylaminobenzoate, identified by the Chemical Abstracts Service Number (CAS No.) 21245-02-3, is a compound of significant interest in the field of pharmaceutical and biochemical research. This ester derivative exhibits unique chemical properties that make it a valuable candidate for various applications, particularly in the development of bioactive molecules and functional materials. The structural composition of 2-Ethylhexyl 4-dimethylaminobenzoate, featuring a bulky alkyl chain and a dimethylamino-substituted benzoyl moiety, contributes to its distinct solubility profile and interaction capabilities with biological systems.

The compound’s molecular structure, characterized by a 2-Ethylhexyl side chain and a 4-dimethylaminobenzoate core, imparts both lipophilicity and basicity, which are critical for its potential role in drug delivery systems. Recent advancements in medicinal chemistry have highlighted the importance of such structural features in enhancing the pharmacokinetic properties of small molecules. The 2-Ethylhexyl group increases the compound’s solubility in lipophilic environments, while the 4-dimethylaminobenzoate moiety can participate in hydrogen bonding and ionic interactions, facilitating its binding to biological targets.

In the context of contemporary research, 2-Ethylhexyl 4-dimethylaminobenzoate has been explored for its potential applications in the design of prodrugs and drug carriers. The ester linkage in its structure can be hydrolyzed under physiological conditions, releasing active pharmaceutical ingredients (APIs) in a controlled manner. This property is particularly advantageous for formulations requiring sustained release or targeted delivery. Studies have demonstrated that derivatives of this compound can enhance the bioavailability of poorly water-soluble drugs by improving their dissolution rate and membrane permeability.

Moreover, the basic nature of the 4-dimethylaminobenzoyl group suggests that 2-Ethylhexyl 4-dimethylaminobenzoate may exhibit pH-sensitive behavior, making it suitable for use in pH-responsive drug delivery systems. Such systems are designed to release APIs in specific environments, such as tumor microenvironments or sites of inflammation, where pH levels deviate from neutral conditions. This targeted release mechanism aligns with the growing demand for precision medicine approaches, which aim to maximize therapeutic efficacy while minimizing side effects.

Recent research has also investigated the antimicrobial properties of compounds structurally related to 2-Ethylhexyl 4-dimethylaminobenzoate. The combination of lipophilicity and basicity in its molecular framework allows it to interact with bacterial cell membranes, disrupting their integrity and leading to cell death. Preliminary studies have shown promising results in combating resistant bacterial strains, suggesting that this compound could serve as a lead molecule for developing novel antimicrobial agents. The ability to modulate bacterial growth without inducing significant toxicity makes it an attractive candidate for further exploration.

The synthesis of 2-Ethylhexyl 4-dimethylaminobenzoate involves well-established organic chemistry techniques, including esterification reactions and nucleophilic substitution processes. The use of high-purity starting materials and optimized reaction conditions ensures high yields and minimal impurities, which are critical for pharmaceutical applications. Advances in synthetic methodologies have enabled the scalable production of this compound, making it accessible for industrial applications. Additionally, green chemistry principles have been increasingly incorporated into its synthesis, reducing waste generation and minimizing environmental impact.

In conclusion, 2-Ethylhexyl 4-dimethylaminobenzoate (CAS No. 21245-02-3) represents a versatile compound with broad potential applications in pharmaceutical research and development. Its unique structural features contribute to its suitability for drug delivery systems, antimicrobial formulations, and other bioactive applications. As research continues to uncover new therapeutic possibilities, compounds like this are poised to play a pivotal role in advancing modern medicine. The ongoing exploration of its chemical properties and biological interactions underscores its significance as a valuable asset in the quest for innovative healthcare solutions.